molecular formula C9H14N4 B8798592 N4-cyclopentylpyrimidine-2,4-diamine

N4-cyclopentylpyrimidine-2,4-diamine

Cat. No. B8798592
M. Wt: 178.23 g/mol
InChI Key: PGLPLLCHSFTVAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N4-cyclopentylpyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C9H14N4 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality N4-cyclopentylpyrimidine-2,4-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N4-cyclopentylpyrimidine-2,4-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N4-cyclopentylpyrimidine-2,4-diamine

Molecular Formula

C9H14N4

Molecular Weight

178.23 g/mol

IUPAC Name

4-N-cyclopentylpyrimidine-2,4-diamine

InChI

InChI=1S/C9H14N4/c10-9-11-6-5-8(13-9)12-7-3-1-2-4-7/h5-7H,1-4H2,(H3,10,11,12,13)

InChI Key

PGLPLLCHSFTVAM-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NC2=NC(=NC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-4-chloropyrimidine (22.8 g, 176 mmol), cyclopentylamine (20.9 mL, 211 mmol) and triethylamine (29.4 mL, 211 mmol) in EtOH (200 mL) was heated at reflux (105° C., oil bath) for 48 h. Upon workup, the volatile was removed in vacuo. The residue was poured into ice and saturated Na2CO3 aqueous solution and extracted with ethyl acetate (3×). The combined organics were washed with saturated Na2CO3 aqueous solution (1×), dried over Na2SO4, and concentrated in vacuo to give N4-cyclopentylpyrimidine-2,4-diamine (315) (26.5 g) as a light yellow solid of 92% purity. This batch of material was taken onto the next step without further purification. LCMS-ESI (POS), M/Z, M+1: Found 179.1, Calculated 179.1.
Quantity
22.8 g
Type
reactant
Reaction Step One
Quantity
20.9 mL
Type
reactant
Reaction Step One
Quantity
29.4 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

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